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Compound of Interest

Compound Name: 3',4'-Dihydroxyflavonol

Cat. No.: B1679992 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 3',4'-Dihydroxyflavonol, a compound also

known as 3,3',4'-Trihydroxyflavone. Adherence to these procedures is critical for protecting

personnel and the environment.

Immediate Safety and Hazard Information

3',4'-Dihydroxyflavonol is classified under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals as Acute Toxicity, Oral (Category 3). This

classification indicates that the substance is toxic if swallowed.[1] The primary hazard

associated with this compound is acute oral toxicity.

Key GHS information includes:

Pictogram: Skull and Crossbones

Signal Word: Danger

Hazard Statement: H301 - Toxic if swallowed.[1]

Precautionary Statements: P264, P270, P301+P316, P321, P330, P405, P501.[1]
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The P501 statement, "Dispose of contents/container in accordance with

local/regional/national/international regulations," underscores the necessity of treating this

chemical as hazardous waste.

Quantitative Toxicity Data
While a precise oral LD50 value for 3',4'-Dihydroxyflavonol is not readily available in the

reviewed literature, its classification as an Acute Toxicity, Oral (Category 3) substance places

its LD50 within a specific range. No specific ecotoxicity data for 3',4'-Dihydroxyflavonol was

found; however, the potential for environmental hazards should not be disregarded.

Parameter Value Classification Source

GHS Classification
Acute Toxicity, Oral (Category

3)
ECHA C&L Inventory

Oral LD50 (Rat)
50 < LD50 ≤ 300 mg/kg

(estimated)
GHS Category 3 Criteria

Ecotoxicity Data not available -

Step-by-Step Disposal Protocol
The disposal of 3',4'-Dihydroxyflavonol must be managed through your institution's

Environmental Health and Safety (EHS) office or an equivalent hazardous waste program.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Personal Protective Equipment (PPE)
Before handling 3',4'-Dihydroxyflavonol for disposal, ensure you are wearing appropriate

PPE:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat
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Waste Collection and Segregation
Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for

collecting 3',4'-Dihydroxyflavonol waste. The container must be in good condition, with no

leaks or cracks, and have a secure, tight-fitting lid.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "3',4'-Dihydroxyflavonol". Include the approximate concentration and

quantity of the waste.

Segregation: Store the waste container in a designated satellite accumulation area. Keep it

segregated from incompatible materials. Do not mix it with other waste streams unless

explicitly permitted by your institution's EHS guidelines.

Spill Management
In the event of a spill:

Alert Personnel: Immediately alert others in the vicinity and restrict access to the area.

Ventilation: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Collection: Carefully collect the absorbent material and the spilled substance into a

designated hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

Final Disposal
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS office to arrange for a pickup by a licensed hazardous waste disposal contractor.

Documentation: Complete any required waste disposal forms or manifests as per your

institution's and local regulations.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3',4'-
Dihydroxyflavonol.
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Caption: Disposal workflow for 3',4'-Dihydroxyflavonol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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